ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[(2-chlorobenzoyl)amino]-5-ethylthiophene-3-carboxylate
• InChI: InChI=1S/C16H16ClNO3S/c1-3-10-9-12(16(20)21-4-2)15(22-10)18-14(19)11-7-5-6-8-13(11)17/h5-9H,3-4H2,1-2H3,(H,18,19)
• InChI Key: OSHDXVJPNQJVBO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)NC(=O)C2=CC=CC=C2Cl)C(=O)OCC
• Molecular Formula: C16H16ClNO3S
• Molecular Weight: 337.8 g/mol

Description

Ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate, also known as ECT, is a synthetic compound that has been widely studied for its potential applications in scientific research. ECT belongs to a class of compounds known as thiophenes, which are known for their diverse biological activities. In

Scientific Research Applications

Ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate has been studied for its potential applications in various scientific fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new painkillers. In neuroscience, ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate has been studied for its potential use as a tool to study the role of glutamate receptors in synaptic transmission. In cancer research, ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate has been shown to exhibit cytotoxic effects against various cancer cell lines, making it a potential candidate for the development of new cancer therapies.

Mechanism of Action

The mechanism of action of ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate is not fully understood, but it is believed to involve the inhibition of glutamate receptors in the brain. Glutamate is the primary excitatory neurotransmitter in the brain, and its overactivation has been implicated in various neurological disorders, including epilepsy and neurodegenerative diseases. By inhibiting glutamate receptors, ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate may have neuroprotective effects and reduce the risk of neurological disorders.
Biochemical and Physiological Effects:
ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate has been shown to have various biochemical and physiological effects, including anti-inflammatory and analgesic properties, as well as cytotoxic effects against cancer cells. ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate has also been shown to modulate the activity of glutamate receptors in the brain, which may have neuroprotective effects. However, more research is needed to fully understand the biochemical and physiological effects of ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate in lab experiments is its high purity and stability, which makes it suitable for use in various assays and experiments. However, one limitation of using ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate. One potential direction is the development of new painkillers based on the anti-inflammatory and analgesic properties of ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate. Another potential direction is the study of the neuroprotective effects of ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate in various neurological disorders. Additionally, the cytotoxic effects of ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate against cancer cells may be further studied for the development of new cancer therapies.

Synthesis Methods

The synthesis of ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate involves the reaction of ethyl 3-oxobutanoate with 2-chlorobenzoyl chloride and thiophen-2-amine in the presence of a base. The resulting compound is then purified by column chromatography to obtain ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate in high purity. This synthesis method has been optimized to yield ethyl 2-[(2-chlorobenzoyl)amino]-5-ethyl-3-thiophenecarboxylate in high yields and purity, making it suitable for large-scale production.